Cas no 94487-60-2 (4,7-Methano-1H-indene-1-carbonylchloride, octahydro-)

4,7-Methano-1H-indene-1-carbonylchloride, octahydro- structure
94487-60-2 structure
Product Name:4,7-Methano-1H-indene-1-carbonylchloride, octahydro-
CAS No:94487-60-2
MF:C11H15ClO
MW:198.689202547073
CID:798617
PubChem ID:45081785
Update Time:2025-04-19

4,7-Methano-1H-indene-1-carbonylchloride, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indene-1-carbonylchloride, octahydro-
    • 4,7-Methanoindancarbonyl chloride, hexahydro- (7CI)
    • CTK3I5918
    • 94487-60-2
    • Octahydro-1H-4,7-methanoindene-1-carbonyl chloride
    • DTXSID30664851
    • Inchi: 1S/C11H15ClO/c12-11(13)9-4-3-8-6-1-2-7(5-6)10(8)9/h6-10H,1-5H2
    • InChI Key: XWCUZMFJCXUPQD-UHFFFAOYSA-N
    • SMILES: ClC(C1CCC2C3CCC(C3)C21)=O

Computed Properties

  • Exact Mass: 198.081
  • Monoisotopic Mass: 198.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.6
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